Acetamide, 2-amidino-2-(phenylazo)-, hydrochloride

• IUPAC Name: 3-amino-3-imino-2-phenyldiazenylpropanamide;hydrochloride
• InChI: InChI=1S/C9H11N5O.ClH/c10-8(11)7(9(12)15)14-13-6-4-2-1-3-5-6;/h1-5,7H,(H3,10,11)(H2,12,15);1H
• InChI Key: MWOBRIPIRLAVII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=NC(C(=N)N)C(=O)N.Cl
• Molecular Formula: C9H12ClN5O
• DSSTOX Substance ID: DTXSID30334840
• Molecular Weight: 241.68 g/mol
• CAS No.: 6285-64-9

Description

Acetamide, 2-amidino-2-(phenylazo)-, hydrochloride (APAH) is an organic compound that has been used in a variety of scientific research applications. It is a white, crystalline solid that is soluble in water and is typically used in its hydrochloride form. APAH is a member of the azo dye family and is a useful reagent for a variety of biochemical and physiological experiments.

Scientific Research Applications

• Synthesis of Pyrimidines, Imidazoles, and Purines :

  • 2-(Substituted amidino)acetamides, including 2-phenylazo derivatives, were cyclized with one-carbon-atom reagents to form pyrimidin-4(3H)-ones. These compounds were identified by synthesis from 4,6-dichloropyrimidine and converted into 9-substituted hypoxanthines. The cyclization of 2-(substituted amidino)-2-formamidoacetamide formate and hydrochloride salts was studied, leading to the formation of aminoimidazolecarboxamides and hypoxanthines (Keir & Wood, 1976).

• Antihypertensive Agents :

  • N-amidino-2-(2,6-dichlorophenyl)acetamide hydrochloride showed high antihypertensive activity in rats and underwent clinical study. The structure-activity relationships of phenylacetylguanidines, a class of compounds including this acetamide derivative, were explored (Bream et al., 1975).

• Synthesis of Pyrazines :

  • Ethyl amidinoacetates, including 2-amidino-2-phenylazo-acetate, were used in the synthesis of pyrazines. These intermediates were converted to ethyl 2-amidino-2-aminoacetate dihydrochloride, then cyclized with 1,2-dicarbonyl reagents to yield various 3-aminopyrazine-2-carboxylates (Keir, Maclennan & Wood, 1978).

• Coordination Complexes and Antioxidant Activity :

  • Pyrazole-acetamide derivatives were synthesized and used to construct Co(II) and Cu(II) coordination complexes. These complexes exhibited significant in vitro antioxidant activity as determined by various assays (Chkirate et al., 2019).

• Synthesis of Analgesic and Anti-Inflammatory Compounds :

  • The synthesis of (3,3-Dipropyl-6,7-Dimethoxy-3,4-Dihydroisoquinolin-1(2H)-Ylidene)-Acetamide Hydrochlorides and their analgesic and anti-inflammatory activities were investigated. Some of these compounds exhibited effects comparable to sodium metamizole in animal models (Yusov et al., 2019).

• Treatment of Overactive Detrusor :

  • N-(4-amino-2-butynyl)acetamides were synthesized and evaluated for inhibitory activity on detrusor contraction and mydriatic activity. Some compounds showed potent inhibitory activity with less side effects compared to oxybutynin (Take et al., 1992).

• Synthesis of Tetrahydrocarbazole Derivatives :

  • 2-Cyano-N-(tetrahydrocarbazole)acetamide was used for synthesizing arylazocarbazole derivatives, which are of biological interest. These derivatives were reacted with various reagents to yield a range of compounds, potentially useful in medicinal chemistry (Fadda et al., 2010).

• Analgesic, Anti-Inflammatory, and Antimicrobial Activities :

  • Novel heterocyclic amides showed potential anti-inflammatory, analgesic, and antimicrobial activities. The study also included molecular docking to predict interactions with COX enzymes (Nayak et al., 2014).